Cas no 81117-74-0 (5-Chloro-3-methyl-6-nitrobenzo[d]oxazol-2(3H)-one)

5-Chloro-3-methyl-6-nitrobenzo[d]oxazol-2(3H)-one structure
81117-74-0 structure
Product name:5-Chloro-3-methyl-6-nitrobenzo[d]oxazol-2(3H)-one
CAS No:81117-74-0
MF:C8H5ClN2O4
MW:228.589300870895
CID:986394
PubChem ID:337463

5-Chloro-3-methyl-6-nitrobenzo[d]oxazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

    • 5-chloro-3-methyl-6-nitro-1,3-benzoxazol-2-one
    • NSC355399
    • PCCVICGSNBYADF-UHFFFAOYSA-N
    • NSC-355399
    • 81117-74-0
    • 5-Chloro-3-methyl-6-nitrobenzo[d]oxazol-2(3H)-one
    • SCHEMBL14993422
    • DTXSID90320163
    • 5-chloro-3-methyl-6-nitro-1,3-benzoxazol-2(3H)-one
    • Inchi: InChI=1S/C8H5ClN2O4/c1-10-6-2-4(9)5(11(13)14)3-7(6)15-8(10)12/h2-3H,1H3
    • InChI Key: PCCVICGSNBYADF-UHFFFAOYSA-N
    • SMILES: CN1C2=CC(=C(C=C2OC1=O)[N+](=O)[O-])Cl

Computed Properties

  • Exact Mass: 227.9937843g/mol
  • Monoisotopic Mass: 227.9937843g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 75.4Ų

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